Cas no 697300-73-5 (3-Bromo-5-iodopyridin-2-amine)

• Product Name: 3-Bromo-5-iodopyridin-2-amine
• CAS No: 697300-73-5
• MF: C₅H₄BrIN₂
• MW: 298.907132148743
• MDL: MFCD08272065
• CID: 829973
• Update Time: 2025-11-02

3-Bromo-5-iodopyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-iodopyridin-2-amine

• MDL： MFCD08272065
• Inchi： 1S/C5H4BrIN2/c6-4-1-3(7)2-9-5(4)8/h1-2H,(H2,8,9)
• InChI Key： OYZOHRSCEASBER-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)Br)N

Computed Properties

• Exact Mass: 297.86000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0

Experimental Properties

• Density: 2.426
• Melting Point: 118-122°C
• Boiling Point: 315.7°C at 760 mmHg
• PSA: 38.91000
• LogP: 2.61210

3-Bromo-5-iodopyridin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Bromo-5-iodopyridin-2-amine

Research Brief on 3-Bromo-5-iodopyridin-2-amine (CAS: 697300-73-5) in Chemical Biology and Pharmaceutical Applications

3-Bromo-5-iodopyridin-2-amine (CAS: 697300-73-5) is a halogenated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a critical building block in the synthesis of complex molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Its unique structural features, including the presence of both bromo and iodo substituents, make it a valuable intermediate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in medicinal chemistry.

Recent studies have highlighted the role of 3-Bromo-5-iodopyridin-2-amine in the design of targeted therapies for cancer and infectious diseases. For instance, researchers have utilized this compound to develop novel Bruton's tyrosine kinase (BTK) inhibitors, which show promise in treating B-cell malignancies. The compound's ability to undergo selective functionalization at the bromo or iodo positions allows for the creation of diverse analogs, enabling structure-activity relationship (SAR) studies to optimize drug efficacy and reduce off-target effects.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the use of 3-Bromo-5-iodopyridin-2-amine as a precursor for the synthesis of potent EGFR inhibitors. The study reported that derivatives of this compound exhibited nanomolar inhibitory activity against mutant forms of EGFR, which are commonly associated with non-small cell lung cancer (NSCLC). The researchers employed a combination of computational modeling and high-throughput screening to identify the most promising candidates, underscoring the compound's utility in rational drug design.

Another area of interest is the application of 3-Bromo-5-iodopyridin-2-amine in the development of radiopharmaceuticals. The iodine moiety in the compound can be replaced with radioactive isotopes, such as iodine-125 or iodine-131, enabling its use in imaging and targeted radiotherapy. A recent preprint on bioRxiv detailed the synthesis of a radiolabeled analog of this compound for use in positron emission tomography (PET) imaging of tumor hypoxia, showcasing its potential in diagnostic applications.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 3-Bromo-5-iodopyridin-2-amine. Recent advancements in flow chemistry and continuous manufacturing have addressed some of these issues, as reported in a 2024 Organic Process Research & Development article. The study highlighted a scalable, high-yield synthesis route that minimizes waste and improves reproducibility, which is critical for industrial adoption.

In conclusion, 3-Bromo-5-iodopyridin-2-amine (CAS: 697300-73-5) continues to be a cornerstone in chemical biology and pharmaceutical research. Its versatility in drug discovery, coupled with recent methodological advancements, positions it as a key player in the development of next-generation therapeutics. Future research is expected to explore its applications in emerging areas, such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, further expanding its impact on the field.